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Compound of Interest

Compound Name: 4,7-Dimethyloctan-4-ol
CAS No.: 19781-13-6
Cat. No.: B008989

Get Quote

Molecular Identity & Stoichiometric Precision

For researchers in drug development and organic synthesis, the molecular weight (MW) is not

merely a static number; it is the foundation of stoichiometric accuracy. 4,7-Dimethyloctan-4-ol
is a tertiary alcohol characterized by its stability against oxidation and its specific fragmentation
patterns.
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Parameter

Value Technical Context

IUPAC Name

) Defines structural connectivity
4,7-Dimethyloctan-4-ol )
(Tertiary alcohol at C4).

Critical for regulatory filing and

CAS Registry 19781-13-6 )
sourcing.[1]
Molecular Formula C10H220 Basis for elemental analysis.
Used for gravimetric dosing in
Molar Mass (Average) 158.28 g/mol

synthesis.

Monoisotopic Mass

Required for high-resolution
Mass Spectrometry (HRMS).

158.167065 Da

Essential for volumetric dosing

Density ~0.826 g/mL
(approx. 5.22 mmol/mL).
N ) Indicates low volatility; suitable
Boiling Point 194-195 °C ] )
for high-temp reactions.
Lipophilic; suggests high
LogP (Predicted) ~3.48 membrane permeability and

fragrance substantivity.

Stoichiometric Implications

In synthetic workflows, particularly Grignard reactions or esterifications, relying on the average

MW (158.28) is standard. However, for Mass Spectrometry, the monoisotopic mass (158.167)

must be used to identify the molecular ion

o Carbon-13 Effect: With 10 carbons, the probability of finding at least one

atom is approximately

. Expect an

peak at roughly 11% intensity of the molecular ion in MS data.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/89224
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008989?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Architecture & Reaction Engineering

The synthesis of 4,7-dimethyloctan-4-ol is a classic example of Grignard addition to a ketone.
Understanding the molecular weight of precursors allows for precise "atom economy"
calculations.

Retrosynthetic Logic

The molecule can be deconstructed into two primary fragments:
o Electrophile: 2-Pentanone (Methyl propyl ketone).
e Nucleophile: Isopentylmagnesium bromide (Grignard reagent).

This route ensures the formation of the quaternary carbon at position 4.

Synthesis Workflow Diagram

The following diagram illustrates the reaction pathway, highlighting the stoichiometric
transformation from precursors to the final tertiary alcohol.
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/ (Tetrahedral Complex) = (H30+) (MW: 158.28 g/mol)
Isopentyl MgBr

(Grignard Reagent)

Click to download full resolution via product page

Figure 1: Grignard synthesis pathway. The tertiary alcohol is formed via nucleophilic attack of
the isopentyl anion on the ketone carbonyl.

Experimental Protocol (Grighard Route)

Note: All glassware must be flame-dried and flushed with Argon.

* Reagent Prep: Charge a flask with 1.1 equivalents of Isopentylmagnesium bromide (in
THF/Ether).
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» Addition: Cool to 0°C. Add 1.0 equivalent of 2-Pentanone dropwise. The MW ratio (86.13 vs.
158.28) dictates that for every 1g of ketone, you theoretically yield ~1.83g of alcohol
(assuming 100% yield).

e Mechanism: The Grignard reagent attacks the carbonyl carbon (C2 of pentanone), which
becomes C4 of the final octane chain.

o Workup: Quench with saturated

. Extract with ether.[2] Distill under reduced pressure (BP ~85°C at 10 mmHg) to purify.

Analytical Fingerprinting

Identification of 4,7-dimethyloctan-4-ol relies on recognizing its specific spectral signatures,
which are dictated by its mass and structure.

Mass Spectrometry (GC-MS)

Tertiary alcohols rarely show a strong molecular ion

. Instead, they undergo Alpha-Cleavage, where the bond adjacent to the alcohol carbon
breaks.[2]

Fragmentation Logic for MW 158:

¢ (Peak 140): Dehydration is common, losing water (
).

e Alpha Cleavage A (Loss of Methyl): Loss of
(15 Da)
m/z 143.

e Alpha Cleavage B (Loss of Propyl): Loss of

(43 Da)

m/z 115.
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» Alpha Cleavage C (Loss of Isopentyl): Loss of
(71 Da)
m/z 87.

o Note: The formation of the oxonium ion at m/z 87 is often the base peak or a major
fragment due to the stability of the remaining cation.

Molecular lon [M]+
m/z 158

- H20 /- CH3 (15)\ C3H7 (43)

i [M-Propyl}+ S
miz 140 Lpes (Major Peak)

Click to download full resolution via product page

Figure 2: Mass Spectrometry fragmentation tree. Alpha-cleavage pathways are dictated by the
stability of the resulting oxonium ions.

NMR Validation ( NMR)
e 1.1-1.2 ppm: Methyl group attached directly to C4 (Singlet, 3H).

e 0.9 ppm: Terminal methyls of the isopentyl and propyl chains (Doublets/Triplets).
e 1.4-1.6 ppm: Methylene protons adjacent to the chiral center.

o Absence of signal: No proton on C4 (Quaternary carbon), confirming tertiary alcohol status.

Applications & Safety Profile
Fragrance & Cosmetics

Due to its molecular weight and lipophilicity (LogP ~3.5), 4,7-dimethyloctan-4-ol exhibits
excellent substantivity (staying power) on skin and fabric.
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» Odor Profile: Floral, fresh, rose-like, with a soft woody undertone.

e Use Case: Often used as a blender in "Fougére" accords or to extend the volatility of lighter
citrus notes.

Safety (GHS Classification)

 Skin Irritation: Category 2 (H315).[3]
e Eye Irritation: Category 2 (H319).[3]

o Handling: Use standard PPE (gloves, goggles). Avoid inhalation of mists.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Comprehensive Physicochemical Profiling of 4,7-
Dimethyloctan-4-ol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008989/docs#comprehensive-physicochemical-
profiling-of-4-7-dimethyloctan-4-ol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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